Cas no 1807888-04-5 (rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine)
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine Chemical and Physical Properties
Names and Identifiers
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- rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine
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- MDL: MFCD28505957
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM437699-250mg |
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine |
1807888-04-5 | 95%+ | 250mg |
$576 | 2023-03-26 | |
| Chemenu | CM437699-500mg |
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine |
1807888-04-5 | 95%+ | 500mg |
$892 | 2023-03-26 | |
| Chemenu | CM437699-1g |
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine |
1807888-04-5 | 95%+ | 1g |
$1137 | 2023-03-26 | |
| Enamine | EN300-817781-1g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 1g |
$1057.0 | 2023-09-02 | |
| Enamine | EN300-817781-5g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 5g |
$3065.0 | 2023-09-02 | |
| Enamine | EN300-817781-10g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 10g |
$4545.0 | 2023-09-02 | |
| Enamine | EN300-817781-0.05g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 0.05g |
$245.0 | 2024-05-21 | |
| Enamine | EN300-817781-0.1g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 0.1g |
$366.0 | 2024-05-21 | |
| Enamine | EN300-817781-0.25g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 0.25g |
$524.0 | 2024-05-21 | |
| Enamine | EN300-817781-0.5g |
rac-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, cis |
1807888-04-5 | 95% | 0.5g |
$824.0 | 2024-05-21 |
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine
Comprehensive Guide to rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine (CAS No. 1807888-04-5)
rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine (CAS No. 1807888-04-5) is a specialized chiral amine compound with significant potential in pharmaceutical and agrochemical research. This molecule features a cyclohexyl ring substituted with a trifluoromethyl group and an amine functionality, making it a valuable building block in drug discovery. The rel-(1R,2S) stereochemistry adds to its uniqueness, as chirality often plays a critical role in biological activity.
The compound's trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after in modern medicinal chemistry. Fluorine's electronegativity and small atomic radius can enhance a molecule's metabolic stability, bioavailability, and binding affinity. Researchers are actively exploring rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine as a potential intermediate for CNS-targeting drugs, given the structural similarities to known bioactive molecules.
From a synthetic chemistry perspective, CAS 1807888-04-5 presents interesting challenges and opportunities. The stereoselective synthesis of such compounds requires careful consideration of reaction conditions and catalysts. Recent advances in asymmetric hydrogenation and enzymatic resolution methods have made these chiral amines more accessible to researchers. The pharmaceutical industry shows growing interest in this compound class for developing new antidepressants, antivirals, and anti-inflammatory agents.
The agrochemical sector also finds value in trifluoromethyl-containing cyclohexylamines, as similar structures have shown promise as herbicides and fungicides. The compound's potential to serve as a precursor for crop protection agents aligns with current demands for more environmentally friendly pest control solutions. Researchers are particularly interested in how the rel-(1R,2S) configuration might influence biological activity in plant systems.
Analytical characterization of rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The trifluoromethyl group produces distinctive signals in 19F NMR, providing a valuable analytical handle. Purity assessment is crucial, as even minor impurities can significantly impact biological testing results.
Storage and handling of CAS 1807888-04-5 require standard laboratory precautions for amine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. The compound's stability under various conditions is an active area of investigation, with preliminary studies suggesting good shelf life when stored properly.
Market trends indicate growing demand for chiral building blocks like rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine. Pharmaceutical companies are increasingly outsourcing complex intermediate synthesis to specialized manufacturers, creating opportunities for suppliers of high-quality chiral compounds. The global market for fluorinated pharmaceuticals continues to expand, further driving interest in this chemical space.
Researchers frequently search for information about chiral amine synthesis, trifluoromethyl compounds, and cyclohexyl derivatives - all relevant to this molecule. Common questions include synthetic routes to rel-(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine, its potential biological applications, and comparison with similar structures. These search patterns reflect the compound's importance in current medicinal chemistry research.
Future research directions for CAS 1807888-04-5 may include exploring its use in PROTACs (Proteolysis Targeting Chimeras) or as a component of novel drug delivery systems. The unique physicochemical properties imparted by the trifluoromethyl group could make it valuable for improving drug-like characteristics in candidate molecules. Computational chemistry studies are also underway to better understand its conformational preferences and potential binding modes.
For synthetic chemists, the key challenges in working with rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine involve maintaining stereochemical integrity during further derivatization. Recent literature highlights successful N-functionalization strategies while preserving the chiral center, opening new possibilities for structure-activity relationship studies. The compound's versatility makes it attractive for parallel synthesis approaches in drug discovery.
Environmental considerations are increasingly important in chemical research, and trifluoromethyl-containing compounds are subject to particular scrutiny. While CAS 1807888-04-5 itself isn't classified as an environmental hazard, researchers are investigating greener synthetic routes and improved purification methods to minimize waste generation. These efforts align with the pharmaceutical industry's growing commitment to sustainable chemistry practices.
In summary, rel-[(1R,2S)-2-(trifluoromethyl)cyclohexyl]methanamine represents an important structural motif in modern drug discovery. Its combination of chirality and fluorine substitution makes it valuable for addressing current challenges in medicinal chemistry. As research continues, we can expect to see this compound play a role in the development of new therapeutic agents and potentially other specialty chemical applications.
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